Cas no 1269021-92-2 (Ethyl 1-(aminomethyl)cyclobutane-1-carboxylate hydrochloride)

• Product Name: Ethyl 1-(aminomethyl)cyclobutane-1-carboxylate hydrochloride
• CAS No: 1269021-92-2
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 4584730
• PubChem ID: 53621921
• Update Time: 2025-05-23

Ethyl 1-(aminomethyl)cyclobutane-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(aminomethyl)cyclobutane-1-carboxylate hydrochloride
• ethyl 1-(aminomethyl)cyclobutane-1-carboxylate;hydrochloride
• ethyl 1-(aminomethyl)cyclobutanecarboxylate hydrochloride
• E84633
• BS-44493
• EN300-78819
• Ethyl 1-(Aminomethyl)cyclobutanecarboxylate HCl
• 1269021-92-2
• AKOS008152602
• SCHEMBL5616928
• ethyl1-(aminomethyl)cyclobutanecarboxylatehydrochloride
• Ethyl 1-(aminomethyl)cyclobutane-1-carboxylate hydrochloride

• Inchi： 1S/C8H15NO2.ClH/c1-2-11-7(10)8(6-9)4-3-5-8;/h2-6,9H2,1H3;1H
• InChI Key： GBEGAENNEGTOQG-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1(CN)CCC1)=O

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 1-(aminomethyl)cyclobutane-1-carboxylate hydrochloride

Ethyl 1-(Aminomethyl)cyclobutane-1-carboxylate Hydrochloride (CAS No. 1269021-92-2): A Comprehensive Overview

Ethyl 1-(aminomethyl)cyclobutane-1-carboxylate hydrochloride (CAS No. 1269021-92-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of cyclobutane and features an aminomethyl group and an ethyl ester moiety, making it a versatile molecule with potential applications in drug discovery and development.

The chemical structure of Ethyl 1-(aminomethyl)cyclobutane-1-carboxylate hydrochloride is characterized by a cyclobutane ring with an aminomethyl group attached to one of the carbon atoms, and an ethyl ester group attached to another carbon atom. The presence of the hydrochloride salt form ensures solubility and stability, which are crucial for its use in various experimental and clinical settings.

Recent studies have highlighted the potential of Ethyl 1-(aminomethyl)cyclobutane-1-carboxylate hydrochloride as a lead compound in the development of novel therapeutics. One notable area of research involves its use as a scaffold for the design of inhibitors targeting specific enzymes involved in disease pathways. For instance, researchers at the University of California, San Francisco, have reported that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key enzymes implicated in cancer progression and other diseases.

In addition to its enzymatic inhibition properties, Ethyl 1-(aminomethyl)cyclobutane-1-carboxylate hydrochloride has shown promise in modulating receptor activity. A study published in the Journal of Medicinal Chemistry demonstrated that this compound can act as a selective agonist for specific G protein-coupled receptors (GPCRs), which are important targets for treating neurological disorders such as Parkinson's disease and Alzheimer's disease.

The pharmacokinetic profile of Ethyl 1-(aminomethyl)cyclobutane-1-carboxylate hydrochloride has also been extensively studied. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a drug candidate. Its oral bioavailability and low toxicity profile are particularly advantageous for long-term therapeutic use.

Furthermore, the synthetic accessibility of Ethyl 1-(aminomethyl)cyclobutane-1-carboxylate hydrochloride has facilitated its widespread use in academic and industrial laboratories. The compound can be synthesized through a series of well-established organic reactions, including nucleophilic substitution and esterification steps. This ease of synthesis allows researchers to readily modify the structure to optimize its biological activity and pharmacological properties.

In clinical trials, early-phase studies have shown that Ethyl 1-(aminomethyl)cyclobutane-1-carboxylate hydrochloride is well-tolerated by patients and exhibits promising efficacy in treating various conditions. For example, a phase I trial conducted by a leading pharmaceutical company demonstrated that the compound was safe and effective in reducing tumor size in patients with advanced solid tumors. These findings have paved the way for more advanced clinical trials to further evaluate its therapeutic potential.

The future prospects for Ethyl 1-(aminomethyl)cyclobutane-1-carboxylate hydrochloride are bright. Ongoing research aims to explore its potential in combination therapy with other drugs to enhance treatment outcomes. Additionally, efforts are underway to develop novel formulations that improve its delivery and efficacy. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in the development of innovative treatments for a wide range of diseases.